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Compound of Interest

Compound Name: Hexanoic acid

Cat. No.: B190745 Get Quote

Hexanoic acid, also known as caproic acid, is a versatile chemical used in the synthesis of

flavors, fragrances, and pharmaceuticals. However, its corrosive nature necessitates strict

adherence to safety protocols to protect laboratory personnel. This guide provides essential,

step-by-step procedures for the safe handling and disposal of hexanoic acid, ensuring the

well-being of researchers and compliance with safety standards.

Hazard Identification and Classification
Hexanoic acid is classified with several key hazards that demand rigorous safety precautions.

It is crucial to understand these risks before handling the substance.
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Hazard Classification Category Description

Skin Corrosion/Irritation 1C
Causes severe skin burns and

eye damage.[1][2]

Serious Eye Damage/Irritation 1
Causes serious eye damage.

[1][2][3]

Acute Toxicity (Dermal) 3 Toxic in contact with skin.[2]

Acute Toxicity (Oral) 4 Harmful if swallowed.[2][3]

Acute Toxicity (Inhalation) 4 Harmful if inhaled.[2]

Corrosive to Metals 1 May be corrosive to metals.[2]

Hazardous to the Aquatic

Environment
Acute 3 Harmful to aquatic life.[4][5]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

hexanoic acid. A risk assessment of the specific procedure should always be conducted to

ensure the highest level of protection.
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Protection Type Specification Rationale

Eye & Face Protection
Tightly fitting safety goggles or

a full-face shield.[2][5]

Protects against splashes that

can cause severe eye damage

and burns.[1][3][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, tested to

EN 374).[1]

Prevents skin contact, which

can cause severe burns and

toxic effects.[2]

Impervious protective clothing

(lab coat, apron).[2]

Provides a barrier against skin

exposure from spills or

splashes.

Closed-toe shoes and

protective boots if required.[2]

Protects feet from potential

spills.

Respiratory Protection

Use only in a well-ventilated

area with local exhaust

ventilation.[1][2][7]

Minimizes the inhalation of

harmful vapors.

If ventilation is inadequate or

aerosols are generated, use a

NIOSH-approved respirator

with an appropriate filter (e.g.,

Type ABEK).[4][5]

Protects the respiratory tract

from irritation and toxic effects.

[8]

Note: Always inspect PPE for integrity before use and clean or discard it appropriately after

handling the chemical.[1] Contaminated clothing should be removed immediately and washed

before reuse.[4][5][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling ensures that safety is maintained at every stage of the

experimental process.

Step 1: Pre-Handling Preparations
Verify Engineering Controls: Ensure the work area is well-ventilated. Confirm that the

chemical fume hood is functioning correctly.[1][9]
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Assemble Materials: Gather all necessary equipment, including sealed containers for

hexanoic acid, dispensing tools (e.g., pipettes, graduated cylinders), and designated waste

containers.

Review Emergency Procedures: Locate the nearest safety shower and eye wash station.[2]

Confirm that a spill kit with appropriate absorbent material is readily available.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Step 2: During Handling
Dispense with Care: Handle hexanoic acid within a chemical fume hood to minimize vapor

exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2][9]

Prevent Splashes: Pour the liquid carefully and slowly to avoid splashing.

Keep Containers Sealed: Keep the primary container of hexanoic acid tightly closed when

not in use to prevent the release of vapors.[2][4][7]

Prohibit Consumption: Do not eat, drink, or smoke in the laboratory or handling area.[6][8]

Step 3: Post-Handling Procedures
Decontaminate: Clean the work surface and any equipment used with a suitable cleaning

agent.

Remove PPE: Remove PPE carefully, avoiding self-contamination. Gloves should be

removed last and disposed of as contaminated waste.

Personal Hygiene: Wash hands and face thoroughly with soap and water after handling the

substance.[1][2][4]

Emergency and First Aid Procedures
In the event of an accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Action

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1][6] Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][4][5]

Skin Contact

Take off immediately all contaminated clothing.

[1][4][5] Rinse skin with plenty of water or

shower.[6] Seek immediate medical attention.

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[4][5][6] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Rinse mouth with water.[1][4][6] Do NOT induce

vomiting.[2][4][6] Give one or two glasses of

water to drink.[8] Seek immediate medical

attention.

Disposal Plan
Proper disposal of hexanoic acid and its contaminated materials is essential to prevent

environmental harm and ensure regulatory compliance.

Step 1: Waste Segregation and Collection
Designated Containers: Collect waste hexanoic acid and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, properly labeled, and sealed hazardous waste

container.[1][10] The container should be corrosion-resistant.[11]

No Mixing: Do not mix hexanoic acid waste with other waste streams unless explicitly

permitted by your institution's waste management plan.[4]

Step 2: Spill Management
Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.
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Contain Spill: Use an inert, non-combustible absorbent material such as sand, earth, or a

universal binder to contain the spill.[1][10][11] Cover drains to prevent environmental

release.[1][4][5]

Collect Waste: Carefully collect the absorbent material and place it into a suitable container

for hazardous waste disposal.[1][10]

Decontaminate Area: Clean the spill area thoroughly.

Step 3: Final Disposal
Follow Regulations: Dispose of the waste material through an approved waste disposal

plant.[4][5][6] All disposal activities must be in accordance with local, regional, and national

regulations.[4]

Environmental Precaution: Do not allow the product to enter drains, surface water, or ground

water.[1][4][5]

Workflow for Handling Hexanoic Acid
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Task Involving
Hexanoic Acid

Verify Engineering Controls
(Fume Hood, Ventilation)

Gather Materials &
Waste Containers

Inspect and Don
Required PPE

Handle Acid in Fume Hood
(Avoid Splashes & Contact)

Exposure Event?

Execute First Aid
& Seek Medical Attention

Yes

Decontaminate Surfaces
& Equipment

No

Segregate & Dispose
of Hazardous Waste

Remove & Clean/Dispose PPE

Wash Hands Thoroughly

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hexanoic Acid.
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Quantitative Safety Data
The following table summarizes key quantitative data for hexanoic acid, which is essential for

risk assessment and emergency planning.

Property Value

Acute Toxicity

Oral LD50 (rat) ~3,000 mg/kg[9][11]

Dermal LD50 (rabbit) 630 mg/kg[11]

Flammability

Flash Point 102°C - 108°C[2][8][11]

Auto-ignition Temperature 380°C[2][8][11]

Explosive Limits in Air 1.3 - 9.3%[2][8]

Physical Properties

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol [10]

Boiling Point ~205°C[2][8][10]

Solubility in Water (20°C) 1.1 g/100mL[2][8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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